1-Diazonio-4-(3,4,5-trimethoxyphenyl)but-1-en-2-olate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Diazonio-4-(3,4,5-trimethoxyphenyl)but-1-en-2-olate is a compound that features a diazonium group and a trimethoxyphenyl moiety. The trimethoxyphenyl group is known for its presence in various biologically active molecules, contributing to their pharmacological properties .
Preparation Methods
The synthesis of 1-Diazonio-4-(3,4,5-trimethoxyphenyl)but-1-en-2-olate typically involves the reaction of 3,4,5-trimethoxybenzaldehyde with appropriate reagents to form the desired product. Specific synthetic routes and reaction conditions can vary, but common methods include:
Condensation Reactions: Using aldehydes and amines under acidic or basic conditions.
Diazotization: Involving the conversion of primary amines to diazonium salts using nitrous acid.
Chemical Reactions Analysis
1-Diazonio-4-(3,4,5-trimethoxyphenyl)but-1-en-2-olate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.
Substitution: Nucleophilic substitution reactions can occur at the diazonium group, leading to the formation of different products.
Scientific Research Applications
This compound has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent in organic synthesis and as a precursor for other chemical compounds.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-Diazonio-4-(3,4,5-trimethoxyphenyl)but-1-en-2-olate involves its interaction with molecular targets such as enzymes and receptors. The trimethoxyphenyl group plays a crucial role in binding to these targets, leading to the modulation of biological pathways. For example, it can inhibit enzymes like tubulin and heat shock protein 90, which are involved in cancer cell proliferation .
Comparison with Similar Compounds
1-Diazonio-4-(3,4,5-trimethoxyphenyl)but-1-en-2-olate can be compared with other compounds containing the trimethoxyphenyl group, such as:
Colchicine: An anti-gout agent that inhibits tubulin polymerization.
Podophyllotoxin: Used for the treatment of external genital warts.
Combretastatin: A potent microtubule-targeting agent.
These compounds share similar pharmacological properties due to the presence of the trimethoxyphenyl group, but each has unique structural features and specific applications.
Properties
CAS No. |
90266-17-4 |
---|---|
Molecular Formula |
C13H16N2O4 |
Molecular Weight |
264.28 g/mol |
IUPAC Name |
1-diazo-4-(3,4,5-trimethoxyphenyl)butan-2-one |
InChI |
InChI=1S/C13H16N2O4/c1-17-11-6-9(4-5-10(16)8-15-14)7-12(18-2)13(11)19-3/h6-8H,4-5H2,1-3H3 |
InChI Key |
KQOUSQABAGEOFX-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)CCC(=O)C=[N+]=[N-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.